Cas no 7311-46-8 (2-bromo-5-(chloromethyl)thiophene)
2-Bromo-5-(chloromethyl)thiophene is a versatile heterocyclic compound featuring both bromo and chloromethyl functional groups, making it a valuable intermediate in organic synthesis. Its reactive sites enable selective modifications, particularly in cross-coupling reactions and nucleophilic substitutions, facilitating the construction of complex thiophene-based architectures. The compound is commonly employed in pharmaceutical and agrochemical research, as well as materials science, due to its utility in derivatization and polymer applications. Its stability under controlled conditions ensures reliable handling in synthetic workflows. The presence of both halogen and reactive methylene groups allows for tailored functionalization, enhancing its role in the development of specialized organic molecules.
7311-46-8 structure
Product Name:2-bromo-5-(chloromethyl)thiophene
CAS No:7311-46-8
MF:C5H4BrClS
MW:211.507258415222
MDL:MFCD11099394
CID:542994
PubChem ID:10198227
Update Time:2025-05-27
2-bromo-5-(chloromethyl)thiophene Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5-(chloromethyl)thiophene
- Thiophene, 2-bromo-5-(chloromethyl)-
- 5-bromo-2-chloromethylthiophene
- AKOS000262343
- 2-Bromo-5-chloromethylthiophene
- FT-0763976
- 7311-46-8
- RGAWORKAZJRWOL-UHFFFAOYSA-N
- AT16373
- DTXSID10436659
- SCHEMBL1522871
- EN300-29689
- 2-bromo-5-(chloromethyl)thiophene
-
- MDL: MFCD11099394
- Inchi: 1S/C5H4BrClS/c6-5-2-1-4(3-7)8-5/h1-2H,3H2
- InChI Key: RGAWORKAZJRWOL-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(CCl)S1
Computed Properties
- Exact Mass: 209.89062
- Monoisotopic Mass: 209.89056g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 78.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- PSA: 0
2-bromo-5-(chloromethyl)thiophene Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-bromo-5-(chloromethyl)thiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM423694-100mg |
2-bromo-5-(chloromethyl)thiophene |
7311-46-8 | 95%+ | 100mg |
$140 | 2023-02-01 | |
| Chemenu | CM423694-250mg |
2-bromo-5-(chloromethyl)thiophene |
7311-46-8 | 95%+ | 250mg |
$188 | 2023-02-01 | |
| Chemenu | CM423694-500mg |
2-bromo-5-(chloromethyl)thiophene |
7311-46-8 | 95%+ | 500mg |
$334 | 2023-02-01 | |
| Chemenu | CM423694-1g |
2-bromo-5-(chloromethyl)thiophene |
7311-46-8 | 95%+ | 1g |
$466 | 2023-02-01 | |
| Enamine | EN300-29689-0.05g |
2-bromo-5-(chloromethyl)thiophene |
7311-46-8 | 94% | 0.05g |
$66.0 | 2023-09-06 | |
| Enamine | EN300-29689-0.1g |
2-bromo-5-(chloromethyl)thiophene |
7311-46-8 | 94% | 0.1g |
$98.0 | 2023-09-06 | |
| Enamine | EN300-29689-0.25g |
2-bromo-5-(chloromethyl)thiophene |
7311-46-8 | 94% | 0.25g |
$142.0 | 2023-09-06 | |
| Enamine | EN300-29689-0.5g |
2-bromo-5-(chloromethyl)thiophene |
7311-46-8 | 94% | 0.5g |
$271.0 | 2023-09-06 | |
| Enamine | EN300-29689-1.0g |
2-bromo-5-(chloromethyl)thiophene |
7311-46-8 | 94% | 1.0g |
$371.0 | 2023-02-14 | |
| Enamine | EN300-29689-2.5g |
2-bromo-5-(chloromethyl)thiophene |
7311-46-8 | 94% | 2.5g |
$726.0 | 2023-09-06 |
2-bromo-5-(chloromethyl)thiophene Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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